Methyl 3-(7-chloro-1-oxoisoindolin-2-yl)benzoate
Overview
Description
Methyl 3-(7-chloro-1-oxoisoindolin-2-yl)benzoate, also known as Methyl 3-chloro-2-benzoate, is a synthetic compound used in a variety of scientific research applications. It is a white solid that is soluble in organic solvents, such as methanol, ethanol, and acetone. Methyl 3-chloro-2-benzoate has a molecular weight of 221.6 g/mol and a melting point of 140-142°C. This compound is used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemical studies.
Scientific Research Applications
Synthesis and Chemical Applications
Methyl 3-(7-chloro-1-oxoisoindolin-2-yl)benzoate, although not directly mentioned, can be inferred to have applications in the field of organic synthesis and chemical research, similar to its closely related compounds. Methyl-2-formyl benzoate, for instance, is known for its versatility as a bioactive precursor in the synthesis of compounds with a wide range of pharmacological activities, including antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. It serves as an important structure and an excellent precursor for the search of new bioactive molecules due to its significant role in organic synthesis, highlighting its utility as a raw material for the preparation of medical products (S. Farooq & Z. Ngaini, 2019).
Environmental and Biocidal Applications
The use of chemicals for environmental preservation and as biocides is another area where derivatives of benzene compounds, akin to this compound, find application. Research into non-oxidizing biocides to prevent biofouling in reverse osmosis polyamide membrane systems, for instance, highlights the need for safer strategies to address membrane biofouling without causing harm to polyamide membranes or generating toxic disinfection byproducts. This review discusses the applicability of various non-oxidizing biocides, their antimicrobial efficiency, hazard levels, membrane compatibility, and their potential application in drinking water treatment, indicating a broad research interest in developing eco-friendly and effective biocidal solutions (Luiz H. Da-Silva-Correa et al., 2022).
Food Safety and Preservation
In the context of food safety and preservation, compounds like sodium benzoate, derived from benzoic acid which shares structural similarities with this compound, are extensively used. Sodium benzoate and potassium sorbate, for example, are critical for food and beverage preservation, balancing the need for effective preservation against safety concerns. The paper by Joseph D. Piper and P. Piper (2017) discusses the comprehensive safety profile of these agents, their reaction with other food components, and their application in clinical treatments, reflecting on the cautious approach needed when dealing with preservative agents in the food industry (Joseph D. Piper & P. Piper, 2017).
properties
IUPAC Name |
methyl 3-(4-chloro-3-oxo-1H-isoindol-2-yl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClNO3/c1-21-16(20)10-4-2-6-12(8-10)18-9-11-5-3-7-13(17)14(11)15(18)19/h2-8H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRTJZIYUVGAQLO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)N2CC3=C(C2=O)C(=CC=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101177540 | |
Record name | Methyl 3-(7-chloro-1,3-dihydro-1-oxo-2H-isoindol-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101177540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1245646-74-5 | |
Record name | Methyl 3-(7-chloro-1,3-dihydro-1-oxo-2H-isoindol-2-yl)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1245646-74-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-(7-chloro-1,3-dihydro-1-oxo-2H-isoindol-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101177540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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